Cas no 1289059-15-9 (1-(2-Chloropyridin-4-yl)piperidine-4-carbonitrile)

• Product Name: 1-(2-Chloropyridin-4-yl)piperidine-4-carbonitrile
• CAS No: 1289059-15-9
• MF: C₁₁H₁₂ClN₃
• MW: 221.686080932617
• CID: 5558915
• Update Time: 2025-05-23

1-(2-Chloropyridin-4-yl)piperidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloropyridin-4-yl)piperidine-4-carbonitrile

• Inchi： 1S/C11H12ClN3/c12-11-7-10(1-4-14-11)15-5-2-9(8-13)3-6-15/h1,4,7,9H,2-3,5-6H2
• InChI Key： YZPCYRAOUHSXQT-UHFFFAOYSA-N
• SMILES： N1(C2C=CN=C(Cl)C=2)CCC(C#N)CC1

Additional information on 1-(2-Chloropyridin-4-yl)piperidine-4-carbonitrile

Chemical Profile of 1-(2-Chloropyridin-4-yl)piperidine-4-carbonitrile (CAS No. 1289059-15-9)

1-(2-Chloropyridin-4-yl)piperidine-4-carbonitrile (CAS No. 1289059-15-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a piperidine core substituted with a chloropyridine moiety and a nitrile group, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules. The presence of the chloropyridine group at the 2-position and the nitrile group at the 4-position of the piperidine ring imparts distinct reactivity, making it a versatile building block for drug discovery programs.

The structure-activity relationship (SAR) of this compound class has been extensively studied, particularly in the context of developing novel therapeutic agents. The piperidine scaffold is well-documented for its role in many pharmacologically active compounds, including antipsychotics, antivirals, and central nervous system (CNS) drugs. The introduction of a chloropyridine substituent at the 4-position of piperidine enhances its binding affinity to certain biological targets, while the nitrile group serves as a versatile handle for further chemical modifications. These features have positioned 1-(2-Chloropyridin-4-yl)piperidine-4-carbonitrile as a key intermediate in the synthesis of potential drug candidates.

In recent years, there has been growing interest in exploring the pharmacological potential of 1-(2-Chloropyridin-4-yl)piperidine-4-carbonitrile and its derivatives. Researchers have leveraged its structural framework to develop compounds with activity against various diseases, including cancer, inflammation, and neurological disorders. For instance, studies have demonstrated that derivatives of this compound can modulate receptor activity and enzyme inhibition, leading to promising therapeutic outcomes. The nitrile group, in particular, has been exploited for its ability to undergo hydrolysis or reduction to yield amine or carboxylic acid functionalities, which are crucial for further derivatization.

The synthesis of 1-(2-Chloropyridin-4-yl)piperidine-4-carbonitrile typically involves multi-step organic reactions, often starting from commercially available pyridine derivatives. A common approach involves the nucleophilic substitution reaction between 2-chloro-pyridine-4-carboxonitrile and piperidine in the presence of a suitable base catalyst. This reaction proceeds efficiently under controlled conditions, yielding the desired product with high purity. The yield optimization and scalability of this synthetic route are critical for industrial applications, ensuring that sufficient quantities of the compound are available for preclinical and clinical studies.

One of the most compelling aspects of 1-(2-Chloropyridin-4-yl)piperidine-4-carbonitrile is its role as a precursor in the development of novel small-molecule drugs. The pharmacokinetic properties of derivatives derived from this compound have been carefully evaluated to ensure their suitability for therapeutic use. For example, modifications to the piperidine ring can influence solubility, metabolic stability, and distribution within the body. These factors are essential for determining the bioavailability and efficacy of potential drugs.

Recent advancements in computational chemistry have further enhanced the understanding of how 1-(2-Chloropyridin-4-yl)piperidine-4-carbonitrile interacts with biological targets. Molecular docking studies have revealed that this compound can bind to specific protein receptors with high affinity, suggesting its potential as an allosteric modulator or antagonist. Such insights have guided medicinal chemists in designing more potent and selective analogs with improved pharmacological profiles.

The regulatory landscape surrounding the use of 1-(2-Chloropyridin-4-yl)piperidine-4-carbonitrile is also noteworthy. As an intermediate in drug development, it falls under stringent quality control measures to ensure compliance with Good Manufacturing Practices (GMP). Manufacturers must adhere to rigorous safety standards to minimize risks associated with handling and processing this compound.

In conclusion,1-(2-Chloropyridin-4-yl)piperidine-4-carbonitrile (CAS No. 1289059-15-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it an invaluable tool for synthesizing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and derivatives of this compound, reinforcing its importance in drug discovery efforts worldwide.